Cas no 161842-93-9 (Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI))

Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI) structure
161842-93-9 structure
Product Name:Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI)
CAS No:161842-93-9
MF:C48H94N2O10
MW:859.267376422882
CID:207208
Update Time:2024-03-01

Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Docosanamide,N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-,(2R)- (9CI)
    • Docosanamide,N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hy
    • Docosanamide,N-[1-[[[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-,[1S-[1R*(S*),2R*,3S*]]-
    • Halicylindroside B4
    • Docosanamide, N-[(1S,2S,3R)-1-[[[2-(acetylamino)-2-deoxy-β-D-glucopyranosyl]oxy]methyl]-2,3-dihydroxy-15-methylhexadecyl]-2-hydroxy-, (2R)- (9CI)
    • Inchi: 1S/C48H94N2O10/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-25-28-31-34-41(54)47(58)50-39(36-59-48-43(49-38(4)52)46(57)45(56)42(35-51)60-48)44(55)40(53)33-30-27-24-22-19-20-23-26-29-32-37(2)3/h37,39-46,48,51,53-57H,5-36H2,1-4H3,(H,49,52)(H,50,58)
    • InChI Key: OBRWTLVNTHCDQP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCC(C(NC(C(C(CCCCCCCCCCCC(C)C)O)O)COC1C(NC(=O)C)C(O)C(O)C(CO)O1)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 60
  • XLogP3: 14.432
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd